Cas no 2138164-50-6 (N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine)

• Product Name: N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine
• CAS No: 2138164-50-6
• MF: C₁₄H₂₂F₂N₂
• MW: 256.334690570831
• CID: 5299535
• Update Time: 2025-06-08

N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• benzyl({2,2-difluoro-3-[(propan-2-yl)amino]propyl})methylamine
• N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine
• 1,3-Propanediamine, 2,2-difluoro-N1-methyl-N3-(1-methylethyl)-N1-(phenylmethyl)-

• Inchi： 1S/C14H22F2N2/c1-12(2)17-10-14(15,16)11-18(3)9-13-7-5-4-6-8-13/h4-8,12,17H,9-11H2,1-3H3
• InChI Key： QXVSWZSKSNBSCT-UHFFFAOYSA-N
• SMILES： FC(CNC(C)C)(CN(C)CC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 226
• XLogP3: 2.8
• Topological Polar Surface Area: 15.3

Additional information on N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine

Introduction to N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine (CAS No. 2138164-50-6)

N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138164-50-6, exhibits a complex molecular structure that makes it a subject of intense research interest. The presence of multiple functional groups, including benzyl, difluoro, and methyl substituents, along with the diamine backbone, contributes to its diverse chemical properties and potential applications.

The molecular formula of this compound can be represented as C₁₅H₂₅F₂N₃, highlighting its composition and the presence of fluorine atoms, which are known for their ability to enhance metabolic stability and binding affinity in drug molecules. The structural features of N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine make it a promising candidate for various pharmacological applications, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their unique physicochemical properties. These properties include increased lipophilicity, improved metabolic stability, and enhanced binding interactions with biological targets. The incorporation of fluorine atoms into drug molecules has been shown to significantly improve their pharmacokinetic profiles, making them more effective and less prone to degradation. N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine exemplifies this trend by incorporating difluoro groups into its structure.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The diamine functionality provides multiple sites for further chemical modification, allowing researchers to tailor its properties for specific therapeutic applications. For instance, the benzyl group can be used to link other pharmacophores or to enhance solubility, while the difluoro and methyl substituents can influence metabolic stability and binding affinity.

Recent studies have begun to explore the biological activity of N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine and its derivatives. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in various disease pathways. For example, modifications to the diamine backbone could lead to compounds with potent antiviral or anti-inflammatory properties. The difluoro group is particularly noteworthy for its ability to modulate enzyme interactions at a molecular level.

The synthesis of N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the fluorine atoms and other functional groups with precision. The use of specialized reagents and catalysts is often necessary to achieve the desired transformations without unwanted side reactions.

In the context of drug development, the scalability of synthesis is a critical factor. Researchers are continually seeking ways to streamline synthetic routes while maintaining high efficiency and cost-effectiveness. The production of N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine exemplifies these challenges but also highlights opportunities for innovation in synthetic chemistry.

The pharmacological potential of this compound is further underscored by its structural similarity to known bioactive molecules. By comparing its properties with those of established drugs, researchers can gain insights into its potential mechanisms of action and therapeutic applications. This comparative approach often accelerates the discovery process by leveraging existing knowledge.

As research progresses, N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine is likely to play an increasingly important role in pharmaceutical development. Its unique combination of structural features and functional groups makes it a versatile tool for creating novel drug candidates. Future studies will focus on elucidating its biological activity in greater detail and exploring new synthetic strategies to optimize its production.

The impact of fluorinated compounds on modern medicine cannot be overstated. Their ability to enhance drug efficacy and stability has led to numerous breakthroughs in therapeutic treatments. N-benzyl-2,2-difluoro-N-methyl-N'-propan-2-ylpropane-1,3-diamine represents just one example of how these compounds are driving innovation in drug design and development.